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Compound of Interest

2-Methoxy-4-
Compound Name:

(trifluoromethyl)benzaldehyde

Cat. No.: B141575

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of 2-Methoxy-4-(trifluoromethyl)benzaldehyde, a key aromatic aldehyde
intermediate in various chemical syntheses. This document outlines its known physical and
chemical characteristics, provides detailed experimental protocols for their determination, and
includes essential safety and handling information.

Core Physicochemical Properties

2-Methoxy-4-(trifluoromethyl)benzaldehyde is a white, crystalline solid at room temperature.
Its chemical structure incorporates a methoxy group and a trifluoromethyl group on the
benzaldehyde backbone, which significantly influences its reactivity and physical properties.
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Property Value Reference
Molecular Formula CoH7F302 [1]
Molecular Weight 204.15 g/mol [1]

Melting Point 51-55°C [1]

Boiling Point 246.6 °C at 760 mmHg

Appearance White Solid-Crystalline [1]

Purity 99% [1]

CAS Number 132927-09-4

Spectroscopic Data

While specific experimental spectra for 2-Methoxy-4-(trifluoromethyl)benzaldehyde are not
readily available in public databases, a transmission Infrared (IR) spectrum has been recorded.

e Infrared (IR) Spectrum: An FTIR spectrum is available on SpectraBase, which can be used
to identify functional group vibrations.[2]

Experimental Protocols

The following are detailed methodologies for the determination of key physicochemical
properties of chemical compounds like 2-Methoxy-4-(trifluoromethyl)benzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 2-Methoxy-4-
(trifluoromethyl)benzaldehyde is placed in a capillary tube, which is then sealed at one
end.
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Apparatus: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a controlled rate.

Observation: The temperatures at which the substance begins to melt and when it becomes
completely liquid are recorded. This range is the melting point. For a pure substance, this
range is typically narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Methodology:
Sample Preparation: A small volume of the liquid sample is placed in a test tube.

Apparatus: A boiling point apparatus, such as a Thiele tube or a distillation setup, is used
along with a thermometer.

Procedure: The test tube is heated in a controlled manner.

Observation: The temperature at which the liquid boils and its vapor condenses is recorded
as the boiling point. The atmospheric pressure should also be recorded as it affects the
boiling point.

Solubility Assessment

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

¢ Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone,
dichloromethane, toluene) should be chosen.
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e Procedure: A small, measured amount of 2-Methoxy-4-(trifluoromethyl)benzaldehyde is
added to a known volume of each solvent in a test tube at a specific temperature (e.g., room
temperature).

Observation: The mixture is agitated, and the solubility is observed. This can be qualitatively
described (e.g., soluble, partially soluble, insoluble) or quantitatively determined by
measuring the concentration of the saturated solution. While specific data for this compound
is not available, related compounds like 2-(Trifluoromethyl)benzaldehyde are noted to be
soluble in most organic solvents.[3]

Safety and Handling

2-Methoxy-4-(trifluoromethyl)benzaldehyde is classified as a hazardous substance.
Adherence to safety protocols is crucial.

Hazard ldentification:

o Skin Corrosion/Irritation: Category 2[4]

e Serious Eye Damage/Eye Irritation: Category 2[4]

e Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[4]
Precautionary Measures:

Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,
or spray. Wash hands and any exposed skin thoroughly after handling.[4][5]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[1][4]

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed.[5]
First-Aid Measures:

 Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable
for breathing. Call a poison center or doctor if you feel unwell.[4]
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» Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[4]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[4]

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of a
chemical compound like 2-Methoxy-4-(trifluoromethyl)benzaldehyde.
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Caption: Logical workflow for the physicochemical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoromethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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